Cas no 55-92-5 (1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl-)

• Product Name: 1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl-
• CAS No: 55-92-5
• MF: C₈H₁₈NO₂
• MW: 160.23402261734
• CID: 369797
• PubChem ID: 1993
• Update Time: 2025-04-19

1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl-
• (2-HYDROXYPROPYL)TRIMETHYLAMMONIUMACETATE
• 2-acetyloxypropyl(trimethyl)azanium
• (?à)-Methacholine
• Acetyl-2-methylcholine
• Acetyl-b-methylcholine
• Acetylmethylcholine
• Ammonium,(2-hydroxypropyl)trimethyl-, acetate (6CI)
• Ammonium,(2-hydroxypropyl)trimethyl-, acetate (ester) (8CI)
• b-Methylacetylcholine
• Choline, acetyl-b-methyl-
• MCH
• Mecholin
• Mecholine
• Methacholin
• Methacholine
• RS-Acetyl-b-methylcholine
• BRN 1769932
• CHEBI:6804
• BSPBio_001985
• MCH; Mecholin
• cid_6114
• 55-92-5
• SCHEMBL69103
• Choline, acetyl-beta-methyl-
• NCGC00015045-13
• NCGC00089798-02
• Prestwick0_000759
• SBI-0050014.P003
• Prestwick1_000759
• 2-acetyloxy-N,N,N-trimethylpropan-1-aminium
• Prestwick3_000759
• PDSP2_000135
• beta-Methylacetylcholine
• 03V657ZD3V
• BDBM48918
• SPBio_002717
• Acetyl-beta-methylcholine
• DTXSID2046967
• Lopac0_000025
• NCGC00015045-06
• 2-acetyloxypropyl-trimethylazanium
• [2-(acetyloxy)propyl]trimethylazanium
• NCGC00015045-03
• Q413188
• Methacholine ion
• DB06709
• UNII-03V657ZD3V
• CCG-204121
• C07471
• CHEMBL978
• BPBio1_000856
• GTPL7438
• METHACHOLINE [WHO-DD]
• 1-PROPANAMINIUM, 2-(ACETYLOXY)-N,N,N-TRIMETHYL-, (+/-)-
• AMMONIUM, (2-HYDROXYPROPYL)TRIMETHYL-, ACETATE (ESTER)
• 2-acetoxypropyl(trimethyl)ammonium;chloride
• Prestwick2_000759
• BSPBio_000778
• 2-acetyloxypropyl(trimethyl)ammonium;chloride
• 2-(Acetyloxy)-N,N,N-trimethyl-1-propanaminium Chloride
• METHACHOLINE [VANDF]
• Methacholine cation
• PDSP1_000136
• NS00015330
• NCGC00015045-04
• Methacholinum
• 1-Propanaminium, 2-(acetyloxy)-N,N,N-trimethyl-
• Lindopharm Brand of Methacholine Chloride
• Provocholine
• DTXCID0026967
• BRD-A18056626-003-22-3
• Provocholine (TN)
• Acetyl-I2-methylcholine
• Methapharma Brand of Methacholine Chloride
• (2-(acetyloxy)propyl)trimethylazanium
• Acetyl beta methylcholine
• Roche Brand of Methacholine Chloride

• Inchi： 1S/C8H18NO2/c1-7(11-8(2)10)6-9(3,4)5/h7H,6H2,1-5H3/q+1
• InChI Key： NZWOPGCLSHLLPA-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)C[N+](C)(C)C

Computed Properties

• Exact Mass: 160.13384
• Monoisotopic Mass: 195.102607
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 0.6

Experimental Properties

• Density: 1.0312 (rough estimate)
• Boiling Point: 286.15°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.4476 (estimate)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts